Cas no 869586-30-1 (4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid)

• Product Name: 4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid
• CAS No: 869586-30-1
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD20441951
• CID: 859333
• PubChem ID: 22280181
• Update Time: 2025-09-27

4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)acetic acid
• 2-[4-[4-(trifluoromethyl)phenyl]phenyl]acetic acid
• 3-[4-(TrifluoroMethyl)phenyl]phenylacetic acid
• BS-25840
• 4-[4-(Trifluoromethyl)phenyl]phenylacetic acid
• 869586-30-1
• 4-[4-(Trifluoromethyl)phenyl]phenylaceticacid
• MFCD08701613
• AKOS004117147
• (4'-Trifluoromethylbiphenyl-4-yl)acetic acid
• CS-0208909
• (4'-Trifluoromethyl-biphenyl-4-yl)-acetic acid
• 406188-98-5
• [4'-(Trifluoromethyl)[1,1'-biphenyl]-4-yl]acetic acid
• DTXSID20624267
• SCHEMBL2272003
• A50558
• AB87686
• 2-[4'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl]acetic acid
• 4'-(Trifluoromethyl)-Biphenyl-3-Acetic Acid

• MDL： MFCD20441951
• Inchi： 1S/C15H11F3O2/c16-15(17,18)13-7-5-12(6-8-13)11-3-1-10(2-4-11)9-14(19)20/h1-8H,9H2,(H,19,20)
• InChI Key： DHTATVFNFJNQCP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(CC(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 280.07111408g/mol
• Monoisotopic Mass: 280.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives